6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid

• IUPAC Name: 6-(2-oxo-1,3-diazinan-1-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H11N3O3/c14-9(15)7-2-3-8(12-6-7)13-5-1-4-11-10(13)16/h2-3,6H,1,4-5H2,(H,11,16)(H,14,15)
• InChI Key: ZNFISAYEINTSOY-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)N(C1)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol

Description

“6-[2-Oxo-tetrahydropyrimidin-1(2H)-yl]nicotinic acid” is an organic compound that belongs to the pyridine and pyrimidine families. It is used for pharmaceutical testing.

Physical and Chemical Properties The chemical formula of this compound is C10H11N3O3 and it has a molecular weight of 221.21.

Scientific Research Applications

Lipid Metabolism and Cardiovascular Diseases

Nicotinic acid has been recognized for its capacity to influence lipid metabolism significantly. It lowers very low-density (VLDL) and low-density lipoprotein (LDL) levels while increasing high-density lipoprotein (HDL) levels. This effect is beneficial in patients with known coronary artery disease, potentially reducing long-term mortality and slowing or reversing the progression of atherosclerosis (Figge et al., 1988). Prolonged-release formulations of nicotinic acid retain efficacy in modifying lipid profiles and are associated with a lower incidence of adverse effects compared to other formulations, making them useful in managing atherogenic dyslipidemia commonly seen with type 2 diabetes mellitus and metabolic syndrome (McCormack & Keating, 2005).

Anti-inflammatory and Anticancer Applications

Research into the anti-inflammatory effects and structure-activity relationships (SARs) of pyrimidine derivatives, which share a structural motif with the query compound, reveals that these molecules exhibit potent anti-inflammatory effects. This is attributed to their inhibitory response against key inflammatory mediators, opening pathways for developing new anti-inflammatory agents with minimized toxicity (Rashid et al., 2021). Furthermore, novel derivatives of nicotinic acid have shown promising results as anticancer agents, highlighting the significant potential of nicotinic acid derivatives in developing efficient anticancer drugs. This underscores the versatility and importance of nicotinic acid and its derivatives in therapeutic applications beyond lipid metabolism (Jain et al., 2020).

Safety and Hazards

According to the safety data sheet provided by KISHIDA CHEMICAL CO., LTD., this compound is not classified under the GHS classification. In case of inhalation, skin contact, eye contact, or ingestion, appropriate first-aid measures should be taken. It is recommended to keep the compound away from heat, sparks, open flames, and hot surfaces.